BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to 2-
Benzyloxyaniline: From Discovery to
Therapeutic Applications

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Benzyloxyaniline
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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-benzyloxyaniline, a versatile
aromatic amine that has garnered significant interest in organic synthesis and medicinal
chemistry. This document details its historical context, synthesis methodologies,
physicochemical properties, and its burgeoning role as a key building block in the development
of novel therapeutic agents. Particular emphasis is placed on its applications in the synthesis of
compounds targeting neurological disorders and infectious diseases. Detailed experimental
protocols for its preparation are provided, alongside a discussion of its derivatives' interaction
with key biological pathways, such as the NF-kB signaling cascade.

Introduction and Historical Context

2-Benzyloxyaniline, also known as o-(benzyloxy)aniline or 2-(phenylmethoxy)benzenamine, is
an organic compound featuring a benzyloxy group ortho to an amino group on a benzene ring.
While a detailed historical account of its initial "discovery" is not extensively documented in
scientific literature, its synthesis and utility as a chemical intermediate became more prominent
from the mid-20th century. The earliest widely cited synthesis appears in a 1954 publication in
the Journal of the American Chemical Society. Since then, its importance has grown steadily,
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transitioning from a laboratory curiosity to a valuable precursor in the synthesis of complex
heterocyclic structures and pharmacologically active molecules.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic properties of 2-benzyloxyaniline is
presented in the table below, providing a ready reference for laboratory use.

Property Value Reference(s)
Molecular Formula C13H13NO [1]
Molecular Weight 199.25 g/mol [1]
CAS Number 20012-63-9 [1]
White to off-white or brown
Appearance .
solid
Melting Point 35-39 °C [1]
Boiling Point 113 °C at 0.1 mmHg
Soluble in common organic
- solvents such as
Solubility )
dichloromethane, chloroform,
and ethyl acetate.
pKa ~4.4 (of the anilinium ion)

Synthesis of 2-Benzyloxyaniline: Experimental
Protocols

The most common and efficient synthesis of 2-benzyloxyaniline is a two-step process starting
from 2-nitrophenol. This method involves a Williamson ether synthesis to introduce the benzyl
group, followed by the reduction of the nitro group to the desired amine.

Logical Workflow for the Synthesis of 2-Benzyloxyaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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benzyloxyaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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